
Technical Safety & Application Profile:
Tetraheptylammonium Chloride (THAC)

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Tetraheptylammonium chloride

CAS No.: 10247-90-2

Cat. No.: B084138 Get Quote

Executive Summary
Tetraheptylammonium chloride (THAC) is a high-molecular-weight quaternary ammonium

salt utilized primarily as a lipophilic Phase Transfer Catalyst (PTC) and an ion-exchanger in

electrochemistry. Unlike shorter-chain analogues (e.g., tetrabutylammonium), THAC possesses

four heptyl (C7) chains, imparting significant lipophilicity. This structural characteristic dictates

its utility in extracting highly hydrophilic anions into non-polar organic phases but also amplifies

its membrane-penetrating toxicity. This guide synthesizes the physicochemical constraints,

toxicological mechanisms, and validated experimental protocols for the safe deployment of

THAC in drug development and organic synthesis.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
THAC exists at the boundary between solid and liquid under standard laboratory conditions. Its

low melting point requires strict temperature control during storage to prevent "caking," which

complicates precise weighing and stoichiometry.

Table 1: Physicochemical Specifications
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Parameter Data Relevance to Protocol

Chemical Name Tetraheptylammonium chloride N/A

CAS Number 10247-90-2
Unique Identifier for SDS

retrieval

Formula Stoichiometric calculations

Molecular Weight 446.24 g/mol
High MW implies lower molar

density per gram

Melting Point 38–40 °C

Critical: May melt/clump in

warm labs or during

exothermic additions

Physical State
White to off-white solid/waxy

solid

Hygroscopic; requires

desiccation

Solubility
Soluble in DCM,

, Benzene

Ideal for organic-phase

reactions

Lipophilicity High (C7 chains)
Superior retention in organic

phase compared to TBA salts

Expert Insight: The melting point of 38–40 °C is a frequent source of experimental error. If the

reagent is stored on a high shelf in a warm lab, it may fuse into a monolith. Always store THAC

at 2–8 °C to maintain a free-flowing powder form.

Part 2: Hazard Architecture & Toxicology
The toxicity of THAC is governed by its amphiphilic nature. As a cationic surfactant, it can

intercalate into the lipid bilayer of cell membranes, causing depolarization and lysis.[1] This

mechanism is distinct from reactive toxicity; it is a physical disruption of cellular integrity.
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GHS Classification (29 CFR 1910.1200)[4]
Skin Irritation: Category 2 (Causes skin irritation).

Eye Irritation: Category 2A (Causes serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).

Aquatic Toxicity: Chronic Category 4 (May cause long-lasting harmful effects to aquatic life).

Mechanistic Toxicology Diagram
The following diagram illustrates the pathway from exposure to cellular damage, highlighting

the "Surfactant Effect" typical of long-chain quats.
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Figure 1: Mechanism of Quaternary Ammonium Toxicity. The C7 alkyl chains facilitate

membrane penetration, while the cationic head group disrupts the electrochemical gradient.

Part 3: Safe Handling & Operational Protocols
Engineering Controls

Hygroscopicity Management: THAC is hygroscopic.[2] Exposure to ambient moisture will

alter the effective molecular weight (via hydration), leading to stoichiometric errors in

catalysis.

Protocol: Handle in a glovebox or a desiccated glove bag if high precision is required. For

general synthesis, weigh quickly and re-seal immediately with parafilm.

Ventilation: All weighing must occur inside a certified chemical fume hood to prevent

inhalation of dust/aerosols.

Personal Protective Equipment (PPE)
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Gloves: Standard Latex gloves are insufficient if THAC is dissolved in organic solvents (e.g.,

Dichloromethane).

Recommendation: Use Nitrile (minimum 0.11 mm thickness). If using halogenated

solvents as the reaction medium, double-glove or use Silver Shield® laminates.

Respiratory: If dust formation is visible and fume hood is unavailable (not recommended),

use a P95 or N95 particulate respirator.

Part 4: Application Context - Phase Transfer
Catalysis (PTC)[5]
THAC is a "lipophilic" PTC. Unlike Tetrabutylammonium (TBA) salts, which can partition

significantly into the aqueous phase, the Tetraheptyl (C7) chains keep the catalyst

predominantly in the organic phase. This is advantageous when the reaction product is highly

lipophilic or when the organic solvent is non-polar (e.g., Toluene, Hexane).

Experimental Protocol: Nucleophilic Substitution
(Cyanation)
Objective: Convert an alkyl halide (

) to a nitrile (

) using inorganic cyanide (

).

Rationale:

is soluble in water but not organic solvents.[2]

is soluble in organic solvents but not water. Without THAC, they cannot meet to react.

Step-by-Step Workflow:

Preparation: Dissolve substrate

(1.0 equiv) in Toluene (Organic Phase).
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Catalyst Addition: Add THAC (0.05 equiv / 5 mol%). Note: THAC is soluble in Toluene.

Reagent Addition: Prepare a saturated aqueous solution of Sodium Cyanide (

, 1.5 equiv). WARNING:

is fatal if swallowed/inhaled. Maintain pH > 10 to prevent HCN gas evolution.

Initiation: Add aqueous phase to the organic phase. Vigorous stirring is mandatory to

maximize the interfacial area.

Reaction: Heat to 60–80 °C. The THAC will shuttle

ions into the toluene layer.

Quenching: Cool to room temperature. Separate phases. Wash organic layer with water to

remove residual catalyst and salts.

The Starks' Extraction Mechanism
The following visualization details the catalytic cycle, demonstrating how THAC (

) shuttles the nucleophile (

) across the phase boundary.
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Figure 2: Starks' Extraction Mechanism for Phase Transfer Catalysis. Q+ represents the

Tetraheptylammonium cation.

Part 5: Emergency Response & Disposal
First Aid Measures
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Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids. Do not rub. The waxy

solid can adhere to the cornea. Seek ophthalmological attention.

Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol/acetone) to

clean skin, as this may dissolve the lipophilic salt into the skin, increasing systemic

absorption.

Ingestion: Do not induce vomiting due to potential for esophageal irritation. Rinse mouth with

water.

Disposal Protocols
THAC is a nitrogen-containing organic halogen.

Do not dispose of down the drain (aquatic toxicity).

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber. Combustion will generate Hydrogen Chloride (HCl) and

Nitrogen Oxides (NOx) gases, which must be scrubbed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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